Cas no 84540-52-3 (5,7-Dimethyl-2,3-dihydro-1H-inden-4-ol)

5,7-Dimethyl-2,3-dihydro-1H-inden-4-ol structure
84540-52-3 structure
Product Name:5,7-Dimethyl-2,3-dihydro-1H-inden-4-ol
CAS No:84540-52-3
MF:C11H14O
MW:162.228263378143
CID:725877
PubChem ID:3019947
Update Time:2025-04-19

5,7-Dimethyl-2,3-dihydro-1H-inden-4-ol Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethyl-2,3-dihydro-1H-inden-4-ol
    • 1H-Inden-4-ol,2,3-dihydro-5,7-dimethyl-
    • 5,7-dimethylindan-4-ol
    • SCHEMBL21730241
    • 84540-52-3
    • NS00038547
    • DTXSID00233533
    • EINECS 283-147-5
    • Inchi: 1S/C11H14O/c1-7-6-8(2)11(12)10-5-3-4-9(7)10/h6,12H,3-5H2,1-2H3
    • InChI Key: VTGAESTYJTVWSC-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=C(C)C2=C1CCC2

Computed Properties

  • Exact Mass: 162.104465
  • Monoisotopic Mass: 162.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.085
  • Boiling Point: 270.2°C at 760 mmHg
  • Flash Point: 121.5°C
  • Refractive Index: 1.582
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